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Compound of Interest

Compound Name: 1,3-Bis(bromomethyl)benzene

Cat. No.: B165771

An In-depth Technical Guide on 1,3-Bis(bromomethyl)benzene

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide provides core technical data for 1,3-
Bis(bromomethyl)benzene.

Physicochemical Properties

1,3-Bis(bromomethyl)benzene is an aromatic compound with the chemical formula C8H8Br2.
[1][2][3][4] Its molecular weight is approximately 263.96 g/mol .[3][4]

Parameter Value Source
Molecular Formula C8H8Br2 [L1[2113114]
Molecular Weight 263.957 g/mol [1112]
263.96 g/mol [3]14]

Structural and Relational Information

The relationship between the compound's name and its fundamental properties can be
visualized as follows:
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Fig. 1. Properties of 1,3-Bis(bromomethyl)benzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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